Cas no 30360-83-9 (1,3,5-Triazine-2,4-diamine,6-(butylthio)-)

• Product Name: 1,3,5-Triazine-2,4-diamine,6-(butylthio)-
• CAS No: 30360-83-9
• MF: C₇H₁₃N₅S
• MW: 199.276618719101
• CID: 308247
• Update Time: 2024-01-28

1,3,5-Triazine-2,4-diamine,6-(butylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4-diamine,6-(butylthio)-
• 1,3,5-Triazine-2,4-diamine, 6-(butylthio)-

• Inchi： 1S/C7H13N5S/c1-2-3-4-13-7-11-5(8)10-6(9)12-7/h2-4H2,1H3,(H4,8,9,10,11,12)
• InChI Key： IITRFWQTTFXWAY-UHFFFAOYSA-N
• SMILES： N1=C(SCCCC)N=C(N)N=C1N

Computed Properties

• Exact Mass: 199.08939
• Monoisotopic Mass: 199.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116A^2

Experimental Properties

• Density: 1.28
• Boiling Point: 463.9°Cat760mmHg
• Flash Point: 234.3°C
• Refractive Index: 1.611
• PSA: 90.71
• pka: 4.16±0.10(Predicted)